Cas no 280-33-1 (Bicyclo[2.2.2]octane)

Bicyclo[2.2.2]octane structure
Bicyclo[2.2.2]octane structure
Product Name:Bicyclo[2.2.2]octane
CAS No:280-33-1
MF:C8H14
MW:110.196762561798
CID:272515
PubChem ID:9235
Update Time:2025-04-19

Bicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane
    • 1,4-Endoethylenecyclohexane
    • Bicyclo<2.2.2>octan
    • GPRLTFBKWDERLU-UHFFFAOYSA-N
    • AKOS006275767
    • BICYCLO(2.2.2)OCTANE
    • InChI=1/C8H14/c1-2-8-5-3-7(1)4-6-8/h7-8H,1-6H
    • Cyclohexane, 1,4-endo-(1,2-ethanediyl)-
    • 280-33-1
    • DTXSID40182278
    • FT-0693093
    • Inchi: 1S/C8H14/c1-2-8-5-3-7(1)4-6-8/h7-8H,1-6H2
    • InChI Key: GPRLTFBKWDERLU-UHFFFAOYSA-N
    • SMILES: C12CCC(CC1)CC2

Computed Properties

  • Exact Mass: 110.11000
  • Monoisotopic Mass: 110.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 55
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7959 (estimate)
  • Melting Point: 169.85°C
  • Boiling Point: 141.55°C (rough estimate)
  • Refractive Index: 1.4710 (estimate)
  • PSA: 0.00000
  • LogP: 2.58660

Bicyclo[2.2.2]octane Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Bicyclo[2.2.2]octane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium Solvents: tert-Butanol ,  Tetrahydrofuran ;  48 h, reflux
Reference
Reactions of carbethoxycarbene with carbon-halogen bonds. Polar addition of deuterium bromide to bicyclo[2.2.2]-octene
Brockway, Nolan M., 1970, , ,

Bicyclo[2.2.2]octane Raw materials

Bicyclo[2.2.2]octane Preparation Products

Bicyclo[2.2.2]octane Related Literature

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